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Compound of Interest

Compound Name: 5-Amino-2-morpholinobenzonitrile

Cat. No.: B1281424

Disclaimer: A thorough literature review revealed no publicly available scientific data for 5-
Amino-2-morpholinobenzonitrile. This technical guide therefore focuses on two closely
related and well-documented analogues: 5-Amino-2-fluorobenzonitrile and 5-Amino-2-
methylbenzonitrile. The information presented herein is intended for researchers, scientists,
and drug development professionals.

This guide provides a comprehensive overview of the synthesis, physicochemical properties,
and known applications of 5-Amino-2-fluorobenzonitrile and 5-Amino-2-methylbenzonitrile,
which serve as crucial intermediates in the development of pharmaceuticals and
agrochemicals.

5-Amino-2-fluorobenzonitrile

5-Amino-2-fluorobenzonitrile (CAS No: 53312-81-5) is a fluorinated organic compound
recognized for its utility as a building block in the synthesis of complex molecules. The strategic
placement of the fluorine atom can significantly influence the lipophilicity, metabolic stability,
and biological activity of the resulting compounds, making it a valuable intermediate in
medicinal chemistry.[1]

Physicochemical Properties

The key physicochemical properties of 5-Amino-2-fluorobenzonitrile are summarized in the
table below.
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Property Value Source(s)
Molecular Formula C7HsFN:2 [2]
Molecular Weight 136.13 g/mol [2]
Melting Point 92-96 °C [3]
Boiling Point 294.5 °C at 760 mmHg [3]
Density 1.3+0.1 g/cm3 [3]
Flash Point 131.9+21.8°C [3]
Refractive Index 1.560 [3]
Storage Conditions 2-8°C [3]

Pale cream to pale yellow to
Appearance [4]
pale brown crystals or powder

Synthesis

A common synthetic route to 5-Amino-2-fluorobenzonitrile involves the reduction of 2-fluoro-5-
nitrobenzonitrile.

Reactants:

o 2-fluoro-5-nitrobenzonitrile (2.0 g)

e Stannous chloride dihydrate (27.0 g)

o Ethyl acetate (50 mL)

» Saturated sodium bicarbonate solution
o Water

e Sodium sulfate

Procedure:
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A solution of 2-fluoro-5-nitrobenzonitrile in ethyl acetate is prepared.
Stannous chloride dihydrate is added to the solution.
The mixture is brought to reflux for 1.5 hours.

After cooling, the mixture is partitioned between ethyl acetate and a saturated aqueous
solution of sodium bicarbonate.

The aqueous phase is extracted four times with ethyl acetate.

The combined organic phases are washed four times with water, dried over sodium sulfate,
filtered, and concentrated to yield 4-fluoro-3-cyanoaniline (1.40 g).[5]
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Synthesis of 5-Amino-2-fluorobenzonitrile
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MEILS
5-Amino-2-fluorobenzonitrile
(4-fluoro-3-cyanoaniline)

Click to download full resolution via product page

Figure 1: Synthesis workflow for 5-Amino-2-fluorobenzonitrile.
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Applications in Synthesis

5-Amino-2-fluorobenzonitrile is a versatile intermediate in the synthesis of a variety of
heterocyclic compounds, which are key scaffolds in many pharmaceutical and agrochemical
agents.[1] Its amino and nitrile groups offer multiple reaction sites for building more complex
molecular architectures.[1] For instance, aminobenzonitriles are precursors for the synthesis of
quinazolines and quinolines, which are present in numerous bioactive molecules.[6][7]

5-Amino-2-methylbenzonitrile

5-Amino-2-methylbenzonitrile (CAS No: 50670-64-9) is another important benzonitrile
derivative used as an intermediate in organic synthesis. It is particularly noted for its application
in the development of pharmaceuticals, especially those targeting neurological disorders, as
well as in the formulation of agrochemicals and materials science.[8]

Physicochemical Properties

The key physicochemical properties of 5-Amino-2-methylbenzonitrile are summarized in the

table below.
Property Value Source(s)
Molecular Formula CsHsNz2 [9]
Molecular Weight 132.16 g/mol 9]
Melting Point 88-91 °C [9]
Appearance Solid 9]
Synthesis

While a detailed, step-by-step experimental protocol is not readily available in the reviewed
literature, the general synthetic approach involves the reduction of a nitro-substituted precursor,
similar to its fluoro-analogue.

The synthesis of 5-Amino-2-methylbenzonitrile can be achieved through the reduction of 2-
methyl-5-nitrobenzonitrile. This transformation is a standard procedure in organic chemistry
and can be accomplished using various reducing agents, such as catalytic hydrogenation (e.g.,
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with Hz2 gas and a palladium catalyst) or metal-acid combinations (e.g., tin or iron in the
presence of hydrochloric acid).

Applications in Synthesis

Similar to its fluoro-analogue, 5-Amino-2-methylbenzonitrile is a valuable building block for
creating more complex molecules.[8] The presence of the amino and nitrile functional groups
allows for its use in the synthesis of a variety of heterocyclic systems. Its applications span
across pharmaceutical development, agrochemical formulations, and materials science
research.[8]

Biological Activity Context of Aminobenzonitrile
Derivatives

While specific biological activity data for 5-Amino-2-fluorobenzonitrile and 5-Amino-2-
methylbenzonitrile are not available in the public domain, the broader class of
aminobenzonitrile derivatives has been a subject of interest in medicinal chemistry. The nitrile
group is a key pharmacophore in numerous approved drugs.[10] It can act as a hydrogen bond
acceptor, a bioisostere for other functional groups, and can participate in crucial interactions
with biological targets.

The aminobenzonitrile scaffold is a versatile starting point for the synthesis of various
heterocyclic compounds with a wide range of biological activities, including antimicrobial and
anticancer properties. The specific biological effects of the final compounds are largely
determined by the nature and position of the substituents on the benzonitrile ring and the types
of heterocyclic systems synthesized from them.
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Role of Aminobenzonitriles as Synthetic Intermediates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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